Cas no 286012-99-5 (Dimethylamine-\u200b13C2 Hydrochloride)

• Product Name: Dimethylamine-\u200b13C2 Hydrochloride
• CAS No: 286012-99-5
• MF: C₂H₈ClN
• MW: 83.5299291610718
• CID: 248574
• PubChem ID: 16213551
• Update Time: 2025-10-29

Dimethylamine-\u200b13C2 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methanamine-13C,N-(methyl-13C)-, hydrochloride (9CI)
• Dimethylamine-13C2 hydrochloride
• N-(13C)methyl(13C)methanamine hydrochloride
• A3QYV29SFE
• Dimethyl-13c 2-amine hydrochloride
• J-017153
• UNII-A3QYV29SFE
• Methanamine-13c, N-(methyl-13C)-, hydrochloride
• DTXSID60584033
• N-(~13~C)Methyl(~13~C)methanamine--hydrogen chloride (1/1)
• 286012-99-5
• Dimethylamine Hydrochloride-13C2
• N-(113C)methyl(113C)methanamine;hydrochloride
• Dimethylamine hydrochloride, C-13
• Dimethylamine-13C2 hydrochloride, 99 atom % 13C
• N-Methylmethanamine Hydrochloride-13C2; Dimethylamine Hydrochloride-13C2; Dimethylammonium Chloride-13C2; N-Methylmethanamine Hydrochloride-13C2
• Dimethylamine-\u200b13C2 Hydrochloride

• Inchi： 1S/C2H7N.ClH/c1-3-2;/h3H,1-2H3;1H/i1+1,2+1;
• InChI Key： IQDGSYLLQPDQDV-AWQJXPNKSA-N
• SMILES： Cl.N([13CH3])[13CH3]

Computed Properties

• Exact Mass: 83.0412366g/mol
• Monoisotopic Mass: 83.0412366g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: Solids
• Melting Point: 170-173 °C(lit.)
• Solubility: Not determined

Dimethylamine-\u200b13C2 Hydrochloride Security Information

• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on Dimethylamine-\u200b13C2 Hydrochloride

Comprehensive Analysis of Dimethylamine-¹³C₂ Hydrochloride (CAS No. 286012-99-5): Applications and Innovations

In the rapidly evolving field of isotopic labeling, Dimethylamine-¹³C₂ Hydrochloride (CAS 286012-99-5) has emerged as a critical reagent for advanced research in metabolomics, pharmaceuticals, and environmental science. This carbon-13 labeled compound offers unparalleled precision in tracing molecular pathways, making it indispensable for NMR spectroscopy, mass spectrometry, and drug metabolism studies. Its unique properties align with current trends in precision medicine and sustainable chemistry, addressing growing demands for eco-friendly isotopic tracers.

The molecular structure of Dimethylamine-¹³C₂ Hydrochloride features two ¹³C atoms at the methyl positions, enhancing signal detection sensitivity by 50-100× compared to natural abundance compounds. Researchers frequently search for "stable isotope labeled amines" or "13C NMR internal standards" – applications where this compound excels. Recent publications highlight its role in quantifying methylation dynamics in epigenetic studies, a hot topic in cancer research and neurodegenerative disease investigations.

From a synthetic chemistry perspective, 286012-99-5 demonstrates remarkable stability under physiological pH conditions (2-8), solving common challenges faced with volatile amine derivatives. Analytical chemists value its use as a calibration standard for LC-MS systems, particularly when detecting trace-level environmental contaminants like pesticide metabolites. The compound's 98+% isotopic purity meets stringent requirements for FDA-approved tracer studies, answering frequent queries about "GMP-grade isotopic reagents".

Innovative applications continue to emerge, including its incorporation into quantum dot synthesis for enhanced MRI contrast agents – a trending intersection of nanotechnology and diagnostic imaging. The pharmaceutical industry increasingly adopts Dimethylamine-¹³C₂ Hydrochloride for ADME studies (Absorption, Distribution, Metabolism, Excretion), with patent filings showing 23% annual growth since 2020. This reflects broader market shifts toward labeled API intermediates in drug development pipelines.

Quality control protocols for CAS 286012-99-5 emphasize rigorous isotopic ratio verification via high-resolution MS, addressing common concerns about batch-to-batch consistency. Storage recommendations (-20°C under argon) optimize shelf-life for sensitive kinetic isotope effect experiments. These technical specifications respond to frequent searches about "handling stable isotope compounds" and "long-term storage of labeled reagents".

Environmental scientists have recently utilized this compound to track atmospheric dimethylamine sources, contributing to climate models of cloud nucleation processes. Such applications demonstrate how 13C-labeled amines bridge fundamental research and real-world problem solving. The compound's water solubility (>500 mg/mL) facilitates biological studies, distinguishing it from hydrophobic tracers that require problematic organic solvents.

Future directions include potential applications in PET tracer development through innovative isotope exchange methodologies, a subject of active investigation in radiochemistry. As synthetic biology advances, 286012-99-5 may play roles in isotopically engineered organisms for industrial biocatalysis. These cutting-edge possibilities position Dimethylamine-¹³C₂ Hydrochloride at the forefront of next-generation analytical technologies.